Cas no 1548725-89-8 (4-methyl-1-(4,4,4-trifluorobutyl)-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-(4,4,4-trifluorobutyl)-1H-pyrazol-3-amine
• CAS No: 1548725-89-8
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 6391651
• PubChem ID: 115513899
• Update Time: 2025-05-23

4-methyl-1-(4,4,4-trifluorobutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(4,4,4-trifluorobutyl)-1H-pyrazol-3-amine
• 1548725-89-8
• EN300-1108476

• Inchi： 1S/C8H12F3N3/c1-6-5-14(13-7(6)12)4-2-3-8(9,10)11/h5H,2-4H2,1H3,(H2,12,13)
• InChI Key： RRBBUAWBIXAVCI-UHFFFAOYSA-N
• SMILES： FC(CCCN1C=C(C)C(N)=N1)(F)F

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-methyl-1-(4,4,4-trifluorobutyl)-1H-pyrazol-3-amine

4-Methyl-1-(4,4,4-Trifluorobutyl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

4-Methyl-1-(4,4,4-Trifluorobutyl)-1H-Pyrazol-3-Amine (CAS No. 1548725-89-8) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrazole ring with a trifluorobutyl group and a methyl substituent. The pyrazole ring serves as a central scaffold, offering a platform for various functional groups to interact and influence the compound's properties.

The synthesis of 4-Methyl-1-(4,4,4-Trifluorobutyl)-1H-Pyrazol-3-Amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by the introduction of the trifluorobutyl group and the methyl substituent through carefully designed reactions. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly. Researchers have also explored alternative routes to optimize yield and purity, ensuring that this compound can be produced on a larger scale for various applications.

One of the most notable features of 4-Methyl-1-(4,4,4-Trifluorobutyl)-1H-Pyrazol-3-Amine is its ability to act as a precursor in the development of bioactive molecules. The trifluorobutyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug discovery programs. Recent studies have highlighted its potential as an antimicrobial agent, where it has shown promising activity against a range of bacterial and fungal pathogens. Additionally, this compound has been investigated for its role in anticancer therapies, with preliminary results indicating selective cytotoxicity against cancer cells.

In the realm of materials science, 4-Methyl-1-(4,4,4-Trifluorobutyl)-1H-Pyrazol-3-Amine has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The pyrazole ring's ability to coordinate with metal ions makes it an ideal component for constructing porous materials with applications in gas storage and catalysis. Recent research has focused on enhancing the stability and functionality of these materials by incorporating this compound into their frameworks.

The physical properties of CAS No. 1548725-89-8 are equally fascinating. Its molecular weight is approximately 267 g/mol, and it exists as a crystalline solid under standard conditions. The compound exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, which facilitates its use in various chemical reactions. Its melting point is around 200°C, making it suitable for high-temperature applications without decomposition.

From an environmental standpoint, 4-Methyl-1-(4,4,4-Trifluorobutyl)-1H-Pyrazol-3-Amine has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes slow degradation under aerobic conditions but poses minimal risk to aquatic life at concentrations typically encountered in industrial settings. These findings are crucial for ensuring sustainable practices during its production and use.

In conclusion, CAS No. 1548725-89-8, or 4-Methyl-1-(4,4,4-Trifluorobutyl)-1H-Pyrazol-3-Amine, stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.